Cas no 2137875-58-0 (tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate)

• Product Name: tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate
• CAS No: 2137875-58-0
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6015083
• PubChem ID: 165951868
• Update Time: 2025-06-11

tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate
• EN300-1129137
• tert-butyl 8-amino-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate
• 2137875-58-0

• Inchi： 1S/C15H20N2O3/c1-14(2,3)20-13(18)17-9-15(7-8-15)19-12-10(16)5-4-6-11(12)17/h4-6H,7-9,16H2,1-3H3
• InChI Key： AJUNSVAKTLTIBU-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2N(C(=O)OC(C)(C)C)CC21CC2)N

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate

Introduction to Tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate (CAS No. 2137875-58-0)

Tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate, identified by its CAS number 2137875-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic benzoxazine family, a structural motif known for its broad range of biological activities and synthetic utility. The presence of both amino and carboxylate functional groups, coupled with the unique spirocyclic core, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The spirocyclic structure of tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate contributes to its distinct physicochemical properties, including enhanced metabolic stability and improved solubility profiles. These characteristics are particularly advantageous in the development of therapeutic agents, where pharmacokinetic efficiency is a critical factor. The tert-butyl group further enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems.

In recent years, there has been a growing interest in benzoxazine derivatives due to their potential applications in treating various diseases. The 8-amino moiety in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization through amide bond formation or nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of novel peptidomimetics and enzyme inhibitors, which are essential components in modern drug design.

One of the most compelling aspects of tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate is its potential role in modulating biological pathways associated with inflammation and cancer. Recent studies have demonstrated that spirocyclic benzoxazines can interact with specific protein targets, leading to inhibitory effects on key signaling cascades. For instance, derivatives of this class have shown promise in inhibiting kinases involved in tumor growth and metastasis. The carboxylate group also provides an opportunity for covalent binding strategies, which can enhance target engagement and improve therapeutic efficacy.

The synthesis of tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The spirocyclic core is typically constructed through a cyclization reaction between appropriately substituted precursors under controlled conditions. The introduction of the amino group at the 8-position and the carboxylate functionality at the 4-position requires precise regioselective modifications to ensure high yield and purity. Advances in catalytic systems and transition-metal chemistry have significantly streamlined these processes, making large-scale production more feasible.

The pharmacological profile of this compound is still under active investigation. Preliminary studies have revealed that it exhibits moderate activity against certain bacterial strains due to its ability to disrupt bacterial cell wall synthesis. Additionally, its structural framework suggests potential interactions with mammalian enzymes involved in metabolic disorders. These findings underscore the importance of exploring structurally diverse compounds like tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate as leads for novel therapeutics.

In conclusion, Tert-butyl 8-amino-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate (CAS No. 2137875-58-0) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable scaffold for medicinal chemists seeking to design innovative drugs. As research continues to uncover new applications for this compound, spirocyclic benzoxazines are likely to play an increasingly important role in addressing unmet medical needs.